Cas no 65185-06-0 (1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, methyl ester)

• Product name: 1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, methyl ester
• CAS No: 65185-06-0
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 501438
• PubChem ID: 12377507

1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, methyl ester
• Methyl2,3-dimethyl-1H-pyrrole-4-carboxylate
• 1H-Pyrrole-3-carboxylicacid,4,5-dimethyl-,methylester(9CI)
• 65185-06-0
• SCHEMBL9400147
• Methyl 4,5-dimethyl-1H-pyrrole-3-carboxylate
• 2,3-dimethyl-1H-pyrrole-4-carboxylic acid methyl ester
• JXASDTULWFSTGQ-UHFFFAOYSA-N

• Inchi： InChI=1S/C8H11NO2/c1-5-6(2)9-4-7(5)8(10)11-3/h4,9H,1-3H3
• InChI Key： JXASDTULWFSTGQ-UHFFFAOYSA-N
• SMILES： CC1=C(NC=C1C(=O)OC)C

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.1Ų